Cas no 1361721-71-2 (Methyl 2-(3,5-dichlorophenyl)-6-fluoroisonicotinate)

• Product Name: Methyl 2-(3,5-dichlorophenyl)-6-fluoroisonicotinate
• CAS No: 1361721-71-2
• MF: C₁₃H₈Cl₂FNO₂
• MW: 300.112524986267
• CID: 4921593
• Update Time: 2025-05-20

Methyl 2-(3,5-dichlorophenyl)-6-fluoroisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3,5-dichlorophenyl)-6-fluoroisonicotinate

• Inchi： 1S/C13H8Cl2FNO2/c1-19-13(18)8-4-11(17-12(16)5-8)7-2-9(14)6-10(15)3-7/h2-6H,1H3
• InChI Key： KPZNLKIJIKSLKD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(C(=O)OC)C=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(3,5-dichlorophenyl)-6-fluoroisonicotinate

Methyl 2-(3,5-Dichlorophenyl)-6-Fluoroisonicotinate: A Comprehensive Overview

The compound Methyl 2-(3,5-dichlorophenyl)-6-fluoroisonicotinate (CAS No. 1361721-71-2) is a highly specialized organic compound with significant applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a methyl group attached to an isonicotinate moiety substituted with chlorine and fluorine atoms. The presence of these halogen substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and development purposes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 2-(3,5-dichlorophenyl)-6-fluoroisonicotinate. Researchers have employed various methodologies, including multi-component reactions and catalytic processes, to optimize the synthesis pathway. These methods not only enhance the yield but also minimize the environmental impact, aligning with the growing demand for sustainable chemical practices. The compound's synthesis involves a series of carefully controlled steps, including nucleophilic substitutions and acid-mediated reactions, which underscore its complexity and precision requirements.

The structural features of Methyl 2-(3,5-dichlorophenyl)-6-fluoroisonicotinate make it an attractive candidate for use in drug design. The isonicotinate moiety serves as a versatile scaffold for attaching various functional groups, enabling the creation of bioactive molecules with potential therapeutic applications. Recent studies have explored its role in inhibiting specific enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, researchers have reported that derivatives of this compound exhibit promising anti-proliferative activity against cancer cell lines, highlighting its potential as a lead compound in oncology research.

In addition to its pharmaceutical applications, Methyl 2-(3,5-dichlorophenyl)-6-fluoroisonicotinate has found utility in agrochemicals and material science. Its ability to modulate biological systems makes it a valuable tool in pest control and crop protection. Recent findings indicate that certain analogs of this compound possess potent insecticidal properties, offering a novel approach to sustainable agriculture. Furthermore, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The study of Methyl 2-(3,5-dichlorophenyl)-6-fluoroisonicotinate has also contributed to our understanding of molecular recognition and supramolecular chemistry. Researchers have investigated its ability to form self-assembled structures and host-guest complexes, which have implications for drug delivery systems and molecular sensors. These studies leverage the unique combination of halogen substituents to engineer materials with tailored functionalities.

From an analytical standpoint, the characterization of Methyl 2-(3,5-dichlorophenyl)-6-fluoroisonicotinate has benefited from advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and stability under varying conditions. Recent advancements in computational chemistry have also allowed researchers to model the compound's behavior at the molecular level, facilitating predictions about its reactivity and bioavailability.

In conclusion, Methyl 2-(3,5-dichlorophenyl)-6-fluoroisonicotinate (CAS No. 1361721-71-2) stands as a testament to the ingenuity of modern chemical research. Its versatile structure and diverse applications position it as a key compound in contemporary scientific exploration. As research continues to uncover new facets of its potential, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications across multiple disciplines.